Cas no 1355206-68-6 (N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide)

• Product Name: N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide
• CAS No: 1355206-68-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5149957
• Update Time: 2025-10-31

N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide
• Acetamide, N-[(4,5-dimethyl-1H-imidazol-2-yl)methyl]-

• Inchi： 1S/C8H13N3O/c1-5-6(2)11-8(10-5)4-9-7(3)12/h4H2,1-3H3,(H,9,12)(H,10,11)
• InChI Key： NHXAWSTZJGTHQN-UHFFFAOYSA-N
• SMILES： C(NCC1NC(C)=C(C)N=1)(=O)C

Additional information on N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide

N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide: A Comprehensive Overview

N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide, with the CAS number 1355206-68-6, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide.

Chemical Structure and Properties

N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide is a small molecule with a molecular formula of C9H13N3O and a molecular weight of 183.21 g/mol. The compound features an imidazole ring substituted with two methyl groups at positions 4 and 5, and an acetamide group attached to the nitrogen atom of the imidazole ring. This unique structural arrangement imparts specific chemical properties to the molecule, such as solubility in polar solvents and stability under various conditions.

The imidazole moiety is a common functional group found in many biologically active compounds, including histidine residues in proteins. The presence of this group in N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide suggests potential interactions with biological targets, making it an interesting candidate for further study.

Synthesis Methods

The synthesis of N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide can be achieved through several routes. One common method involves the reaction of 4,5-dimethylimidazole with acetyl chloride or acetic anhydride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acylation, leading to the formation of the desired acetamide derivative.

Another approach involves the use of 4,5-dimethylimidazole as a starting material and its subsequent reaction with an acylating agent such as acetyl chloride or acetic anhydride. The reaction conditions can be optimized to achieve high yields and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts that minimize waste production.

Biological Activities

N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide has been investigated for its potential biological activities. Studies have shown that this compound exhibits moderate to strong activity against certain bacterial strains, making it a potential candidate for antimicrobial applications. The imidazole ring is known to interact with metal ions and proteins, which may contribute to its antimicrobial properties.

In addition to its antimicrobial activity, N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide has been studied for its potential as a ligand for metal complexes. The coordination properties of the imidazole ring make it suitable for forming stable complexes with various metal ions. These metal complexes have shown promise in catalytic applications and as potential therapeutic agents.

Recent Research Advancements

Recent research has focused on exploring the potential applications of N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide in various fields. One notable study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for developing new antimicrobial agents. The researchers synthesized a series of derivatives by modifying the substituents on the imidazole ring and evaluated their antimicrobial activity against a panel of bacterial strains. The results showed that certain derivatives exhibited enhanced activity compared to the parent compound.

Another study published in Inorganic Chemistry explored the coordination chemistry of N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide with transition metals such as copper and zinc. The researchers synthesized several metal complexes and characterized them using spectroscopic techniques. These complexes were found to exhibit interesting catalytic properties and were tested for their ability to promote various organic reactions.

Conclusion

N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide (CAS No. 1355206-68-6) is a promising compound with unique structural features and potential applications in chemistry and biology. Its chemical properties, synthesis methods, biological activities, and recent research advancements highlight its versatility and importance in scientific research. As further studies continue to uncover new insights into this compound's behavior and applications, it is likely that N-(4,5-Dimethyl-1H-imidazol-2-ylmethyl)-acetamide will play a significant role in advancing our understanding of chemical biology and pharmaceutical science.